![molecular formula C22H18N2O6 B433367 2-amino-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile CAS No. 293329-72-3](/img/structure/B433367.png)
2-amino-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile
Overview
Description
The compound “2-amino-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile” is a chemical compound with the molecular formula C18H18N2O5 . It has a monoclinic crystal structure . The Trimethoxyphenyl (TMP) group in this compound serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects .
Molecular Structure Analysis
The asymmetric unit of the title crystal structure is shown in the figure . The pyran ring and the adjacent five-membered ring are both basically planar, and the two planes are also roughly parallel to each other .Physical And Chemical Properties Analysis
The compound has a monoclinic crystal structure with a = 8.605 (5) Å, b = 8.496 (4) Å, c = 23.771 (5) Å, β = 95.853 (19)°, V = 1728.7 (12) Å 3, Z = 4 .Scientific Research Applications
Crystallography and Structural Analysis
The crystal structure of this compound has been studied and published . This research can be useful in understanding the molecular geometry, bond lengths, and angles, which can further aid in predicting its reactivity and interactions with other molecules.
Pharmacological Activities
Pyrans, a class of compounds to which this molecule belongs, show a wide range of pharmacological activities . These include anti-inflammatory, antimicrobial, anthelmintic, and herbicidal properties. Of these, antimicrobial effects have become more important .
Cancer Research
There is evidence that similar compounds have shown selective action towards human glioblastoma U251 cells and human melanoma WM793 cells . This suggests potential applications in cancer research and treatment.
Inhibition of Biological Enzymes
Some compounds with the trimethoxyphenyl (TMP) functional group have been found to inhibit Taq polymerase and telomerase . This could potentially be used in research related to DNA replication and telomere maintenance.
Down-regulation of Proteins
The TMP functional group has also been found to down-regulate ERK2 (Extracellular Signal Regulated Kinase 2) protein . This could have implications in cell signaling research.
Potential Commercial Availability
This compound is listed on chemical supply websites , suggesting potential commercial availability. This could make it more accessible for research purposes.
Mechanism of Action
Target of Action
Compounds containing the trimethoxyphenyl (tmp) group, which is present in the structure of the compound, have been known to inhibit various targets such as tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β .
Mode of Action
It is known that tmp-containing compounds can inhibit the function of various proteins, leading to changes in cellular processes . For instance, inhibition of tubulin can disrupt microtubule dynamics, affecting cell division and potentially leading to cell death .
Biochemical Pathways
The compound may affect several biochemical pathways due to its potential multi-targeting nature. For instance, inhibition of Hsp90 can disrupt protein folding and degrade client proteins, affecting multiple signaling pathways . Similarly, inhibition of TrxR can disrupt redox homeostasis, leading to oxidative stress .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific targets. For instance, if it inhibits tubulin, it could disrupt microtubule dynamics and lead to cell death . If it inhibits Hsp90, it could disrupt protein folding and degrade client proteins .
Future Directions
properties
IUPAC Name |
2-amino-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H-pyrano[3,2-c]chromene-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O6/c1-26-15-8-11(9-16(27-2)20(15)28-3)17-13(10-23)21(24)30-19-12-6-4-5-7-14(12)29-22(25)18(17)19/h4-9,17H,24H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKTFMPQSNSFGKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C2C(=C(OC3=C2C(=O)OC4=CC=CC=C43)N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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